Cas no 55152-22-2 (1,2,4-Oxadiazole, 5-methyl-3-(phenylmethyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-methyl-3-(phenylmethyl)-
• CAS No: 55152-22-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1591972
• PubChem ID: 12481940
• Update Time: 2025-04-21

1,2,4-Oxadiazole, 5-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-methyl-3-(phenylmethyl)-
• SCHEMBL2656622
• DB-336921
• 55152-22-2

• Inchi： 1S/C10H10N2O/c1-8-11-10(12-13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： JKJLACIVOOYBSE-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92